Cas no 1438241-15-6 (tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate)

• Product Name: tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate
• CAS No: 1438241-15-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 4604681
• Update Time: 2025-10-31

tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate

• Inchi： 1S/C11H20N2O2/c1-7-8-5-13(6-9(8)12-7)10(14)15-11(2,3)4/h7-9,12H,5-6H2,1-4H3
• InChI Key： QYYZYCFTSSDRPU-UHFFFAOYSA-N
• SMILES： C12C(NC1C)CN(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate

Comprehensive Overview of tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 1438241-15-6)

The compound tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 1438241-15-6) is a highly specialized bicyclic structure that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique 3,6-diazabicyclo[3.2.0]heptane scaffold makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential due to its structural versatility and compatibility with modern synthetic methodologies.

One of the key features of tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate is its tert-butyl carboxylate group, which enhances its stability and solubility in organic solvents. This property is crucial for its application in multi-step synthetic routes, where intermediates must withstand rigorous reaction conditions. The presence of the 7-methyl substituent further fine-tunes the compound's steric and electronic properties, making it a preferred choice for asymmetric synthesis and chiral resolution studies.

In recent years, the demand for 3,6-diazabicyclo[3.2.0]heptane derivatives has surged, driven by their potential in drug discovery. For instance, similar frameworks have been investigated for their role in modulating G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical research. Users searching for "GPCR modulators" or "bicyclic amine synthesis" will find this compound highly relevant, as it aligns with current trends in precision medicine and targeted therapy development.

The synthetic accessibility of tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate also makes it a candidate for high-throughput screening (HTS) libraries. Its compatibility with parallel synthesis techniques and click chemistry workflows has been noted in several peer-reviewed studies. These attributes address common search queries such as "scaffold diversification strategies" and "building blocks for combinatorial chemistry," reflecting its utility in modern drug design.

From a regulatory perspective, the compound's non-hazardous profile ensures its widespread use in academic and industrial settings. Unlike many high-potency APIs, tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate does not fall under restrictive classifications, making it accessible for global research collaborations. This aspect is particularly appealing to users searching for "safe synthetic intermediates" or "scalable heterocyclic compounds."

In summary, tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 1438241-15-6) represents a cutting-edge tool for chemists exploring structure-activity relationships (SAR) and fragment-based drug design. Its alignment with trending topics like "AI-driven molecular optimization" and "green chemistry principles" further underscores its relevance in contemporary scientific discourse.